Cas no 26405-26-5 (5-(propan-2-yl)pyridine-2-carboxylic acid)

• Product Name: 5-(propan-2-yl)pyridine-2-carboxylic acid
• CAS No: 26405-26-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00778356
• CID: 242660
• PubChem ID: 915487
• Update Time: 2025-06-08

5-(propan-2-yl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-methylethyl)-2-Pyridinecarboxylic acid
• 2-Pyridinecarboxylicacid, 5-(1-methylethyl)-
• 5-isopropylpicolinic acid
• 5-propan-2-ylpyridine-2-carboxylic acid
• 5-Isopropyl-2-pyridinecarboxylic acid
• Picolinicacid, 5-isopropyl- (8CI)
• 5-(propan-2-yl)pyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 5-(1-methylethyl)-
• SCHEMBL6920475
• A1-22496
• FT-0718365
• EN300-111216
• AKOS013201589
• BBA40526
• SB53381
• 5-ISOPROPYLPYRIDINE-2-CARBOXYLIC ACID
• GS2466
• 26405-26-5
• DTXSID10358786
• Oprea1_596368
• 5-Isopropyl-pyridine-2-carboxylic acid
• 5-Isopropylpicolinicacid
• 2-Pyridinecarboxylicacid,5-(1-methylethyl)-(9CI)
• CS-0273869
• DA-37234
• STK062737

• MDL： MFCD00778356
• Inchi： 1S/C9H11NO2/c1-6(2)7-3-4-8(9(11)12)10-5-7/h3-6H,1-2H3,(H,11,12)
• InChI Key： MUACBAPXCBZBAC-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C=N1)C(C)C)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-(propan-2-yl)pyridine-2-carboxylic acid

Introduction to 5-(propan-2-yl)pyridine-2-carboxylic acid (CAS No. 26405-26-5)

5-(propan-2-yl)pyridine-2-carboxylic acid, with the chemical formula C₉H₁₁NO₂, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic carboxylic acid derivative has garnered attention due to its versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The compound's unique structural features, including a pyridine ring substituted with an isopropyl group at the 5-position and a carboxylic acid moiety at the 2-position, make it a valuable scaffold for developing novel therapeutic agents.

The CAS number 26405-26-5 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. Its molecular structure exhibits both lipophilic and hydrophilic characteristics, which are crucial for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These attributes have positioned 5-(propan-2-yl)pyridine-2-carboxylic acid as a candidate for further exploration in drug discovery programs.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 5-(propan-2-yl)pyridine-2-carboxylic acid, facilitating its integration into various research and development pipelines. The compound's reactivity allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, its carboxylic acid group can be esterified or amidated to enhance binding affinity or metabolic profiles, while the pyridine ring can serve as a pharmacophore in designing molecules targeting neurological disorders or infectious diseases.

In the context of medicinal chemistry, 5-(propan-2-yl)pyridine-2-carboxylic acid has been investigated as a key intermediate in the synthesis of small-molecule inhibitors. Notably, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity relevant to cancer metabolism and inflammation. The isopropyl substituent at the 5-position of the pyridine ring contributes to steric hindrance, which can be leveraged to optimize binding interactions with biological targets. This feature has been exploited in designing molecules with improved selectivity over off-target effects.

The compound's role extends beyond mere intermediates; it has also been explored as a building block for larger peptidomimetics and heterocyclic frameworks. Researchers have utilized 5-(propan-2-yl)pyridine-2-carboxylic acid to construct complex structures that mimic natural products or biological ligands. Such efforts are driven by the need for innovative therapeutic strategies against resistant pathogens or chronic conditions where existing treatments are limited.

From a synthetic chemistry perspective, the preparation of 5-(propan-2-yl)pyridine-2-carboxylic acid involves multi-step processes that highlight modern techniques such as transition-metal catalysis and flow chemistry. These methods enhance yield and purity while reducing environmental impact, aligning with green chemistry principles. The scalability of these synthetic routes is essential for transitioning promising candidates into clinical trials and commercial products.

The pharmacological potential of 5-(propan-2-yl)pyridine-2-carboxylic acid has been further illuminated by computational studies using molecular modeling software. These simulations predict favorable interactions between the compound and its intended targets, aiding in rational drug design. Additionally, high-throughput screening (HTS) campaigns have identified derivatives with enhanced activity profiles, underscoring the importance of this scaffold in medicinal chemistry libraries.

In conclusion, 5-(propan-2-yl)pyridine-2-carboxylic acid (CAS No. 26405-26-5) represents a compelling example of how structural diversity can drive innovation in drug discovery. Its unique combination of functional groups and synthetic accessibility makes it a cornerstone in the development of novel therapeutics. As research continues to uncover new biological pathways and disease mechanisms, compounds like 5-(propan-2-yl)pyridine-2-carboxylic acid will remain integral to addressing unmet medical needs.